Cas no 1965304-68-0 (2-Fluoro-1-nitro-3,5-bis(trifluoromethyl)benzene)

• Product Name: 2-Fluoro-1-nitro-3,5-bis(trifluoromethyl)benzene
• CAS No: 1965304-68-0
• MF: C₈H₂F₇NO₂
• MW: 277.095806598663
• MDL: MFCD28098298
• CID: 4631995
• Update Time: 2025-07-27

2-Fluoro-1-nitro-3,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-1-nitro-3,5-bis(trifluoromethyl)benzene

• MDL： MFCD28098298
• Inchi： 1S/C8H2F7NO2/c9-6-4(8(13,14)15)1-3(7(10,11)12)2-5(6)16(17)18/h1-2H
• InChI Key： JSSGSVZQTIHVSB-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC(C(F)(F)F)=CC(C(F)(F)F)=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-Fluoro-1-nitro-3,5-bis(trifluoromethyl)benzene

Comprehensive Overview of 2-Fluoro-1-nitro-3,5-bis(trifluoromethyl)benzene (CAS No. 1965304-68-0)

2-Fluoro-1-nitro-3,5-bis(trifluoromethyl)benzene (CAS No. 1965304-68-0) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and advanced material science. This compound, characterized by its unique fluorinated and nitro-substituted benzene ring, is widely utilized as a key intermediate in the synthesis of complex molecules. Its structural features, including the presence of trifluoromethyl groups and a nitro moiety, make it particularly valuable for applications requiring electron-withdrawing properties and enhanced reactivity.

In recent years, the demand for fluorinated compounds like 2-Fluoro-1-nitro-3,5-bis(trifluoromethyl)benzene has surged due to their pivotal role in the development of agrochemicals, pharmaceuticals, and specialty chemicals. Researchers and industry professionals frequently search for terms such as "fluorinated benzene derivatives," "nitro-aromatic compounds," and "CAS 1965304-68-0 applications" to explore its potential. The compound's ability to act as a building block for high-performance materials and its compatibility with modern green chemistry principles further elevate its relevance in contemporary scientific discourse.

The synthesis of 2-Fluoro-1-nitro-3,5-bis(trifluoromethyl)benzene typically involves multi-step reactions, including electrophilic aromatic substitution and halogenation. Its CAS No. 1965304-68-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and research publications. The compound's stability under various conditions and its compatibility with catalytic processes make it a preferred choice for laboratories and industrial-scale production. Additionally, its role in the synthesis of biologically active molecules has been highlighted in recent studies, aligning with the growing interest in drug discovery and medicinal chemistry.

From an environmental and safety perspective, 2-Fluoro-1-nitro-3,5-bis(trifluoromethyl)benzene is handled with standard laboratory precautions, emphasizing the importance of proper ventilation and personal protective equipment. Its fluorine-rich structure contributes to its stability and resistance to degradation, which is a topic of interest in discussions about persistent organic pollutants (POPs) and sustainable chemistry. However, its controlled use in research and industrial applications ensures minimal environmental impact.

The versatility of 2-Fluoro-1-nitro-3,5-bis(trifluoromethyl)benzene extends to its applications in material science, where it is employed in the design of advanced polymers and liquid crystals. Its electron-deficient aromatic ring facilitates interactions with other functional groups, enabling the creation of materials with tailored properties. This aligns with the increasing demand for smart materials and nanotechnology-enabled solutions, which are frequently searched topics in scientific and industrial communities.

In conclusion, 2-Fluoro-1-nitro-3,5-bis(trifluoromethyl)benzene (CAS No. 1965304-68-0) stands as a cornerstone in modern chemistry, bridging the gap between fundamental research and practical applications. Its unique chemical properties, coupled with its relevance to cutting-edge technologies, ensure its continued prominence in scientific literature and industrial workflows. As the demand for specialty chemicals grows, this compound will undoubtedly remain a focal point for innovation and discovery.